Cas no 941980-15-0 (5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide
• CAS No: 941980-15-0
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 5502897
• Update Time: 2025-11-01

5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-[4-(2-oxopiperidin-1-yl)phenyl]thiophene-2-sulfonamide
• 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide

• Inchi： 1S/C17H20N2O3S2/c1-2-15-10-11-17(23-15)24(21,22)18-13-6-8-14(9-7-13)19-12-4-3-5-16(19)20/h6-11,18H,2-5,12H2,1H3
• InChI Key： YBHSUDGNPWZXPA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C=C2)(=O)=O)SC(CC)=CC=1

Additional information on 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide

Introduction to 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide (CAS No. 941980-15-0)

5-Ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide, identified by its CAS number 941980-15-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structure of this molecule incorporates several key functional groups, including a thiophene ring, a sulfonamide moiety, and an ethyl substituent, which contribute to its unique chemical and biological properties.

The thiophene ring is a heterocyclic aromatic compound that is commonly found in various biologically active molecules. Its presence in 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide suggests potential interactions with biological targets such as enzymes and receptors. The sulfonamide group is another important feature of this compound, known for its role in drug design due to its ability to form hydrogen bonds and stabilize protein structures. This group is frequently incorporated into pharmaceuticals due to its favorable pharmacokinetic properties.

The ethyl substituent in the molecule adds another layer of complexity, influencing both the electronic and steric properties of the compound. This substitution can affect the molecule's solubility, bioavailability, and overall interaction with biological targets. The combination of these structural elements makes 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide a compelling candidate for further investigation in drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide interacts with potential targets. These studies have shown that the compound exhibits promising binding affinities for various enzymes and receptors, suggesting its potential as a lead compound for the development of new therapeutic agents.

In addition to computational studies, experimental research has also provided valuable insights into the biological activity of this compound. In vitro assays have demonstrated that 5-ethyl-N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. This finding is particularly intriguing given the increasing interest in developing drugs that target inflammation-related diseases. The compound's ability to modulate these pathways could lead to the development of novel treatments for conditions such as arthritis and inflammatory bowel disease.

The synthesis of 5-Ethyl-N-(4-(pyridinio[1,2-d]pyrimidin)-3-carboxamido)phenylthiophene--2-carboxamide (a related compound) has been reported in several patents, providing valuable insights into synthetic strategies that could be applied to 5-Ethyl-N-4-(2 oxopiperidin 1 yl )phen ylthiophene 2 sulfon amide. These synthetic routes often involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Understanding these synthetic methodologies is crucial for optimizing the production of this compound and scaling up its synthesis for industrial applications.

The pharmacokinetic properties of 5-Ethyl-N-4-(2 oxopiperidin 1 yl )phen ylthiophene 2 sulfon amide are also of great interest. Studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical development. Additionally, its solubility profile indicates that it may be suitable for formulation into various dosage forms, including tablets and oral suspensions. These pharmacokinetic characteristics make it an attractive candidate for further development into a therapeutic drug.

The safety profile of any potential drug candidate is paramount, and 5-Ethyl-N-4-(2 oxopiperidin 1 yl )phen ylthiophene 2 sulfon amide has undergone preliminary toxicological studies to assess its safety. These studies have revealed no significant adverse effects at tested doses, providing reassurance about its potential as a safe therapeutic agent. However, further extensive toxicological evaluations are necessary before it can be considered for human clinical trials.

The future prospects for 5-Ethyl-N-4-(2 oxopiperidin 1 yl )phen ylthiophene 2 sulfon amide are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical application. As our understanding of biological pathways continues to expand, compounds like this one may play a crucial role in addressing unmet medical needs.